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Compound of Interest

Compound Name: Methyl 2-acetoxybenzoate

Cat. No.: B1217854

For laboratory professionals engaged in pharmaceutical research and development, ensuring a
safe and efficient workflow is paramount. This guide provides essential, immediate safety and
logistical information for the handling of Methyl 2-acetoxybenzoate, an anti-inflammatory
aspirin prodrug.[1][2] By adhering to these procedural steps, researchers can minimize risks
and maintain a secure laboratory environment.

Essential Safety Information at a Glance

A clear understanding of the substance's properties is the foundation of safe handling. The
following table summarizes key quantitative data for Methyl 2-acetoxybenzoate.

Property Value Source
CAS Number 580-02-9 [11[3]
Molecular Formula C10H1004 [3]
Molecular Weight 194.18 g/mol [3]

Colorless to pale yellow liquid
Appearance [3]

or colorless flake crystals

Flash Point 121.4°C [1]

Limited in water; Soluble in
Solubility organic solvents like ethanol [3]

and ether
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Operational Plan: From Receipt to Disposal

A systematic approach to handling Methyl 2-acetoxybenzoate is crucial for laboratory safety.
The following workflow outlines the necessary steps from receiving the chemical to its final

disposal.
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Workflow for Safe Handling of Methyl 2-acetoxybenzoate
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Cleanup% Disposal
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Safe handling workflow for Methyl 2-acetoxybenzoate.
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Step-by-Step Handling Procedures

1. Pre-Handling Preparations:

» Review the Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for
Methyl 2-acetoxybenzoate to understand its hazards, including potential skin and eye
irritation.[4]

o Personal Protective Equipment (PPE): Always wear appropriate PPE to minimize exposure.
[5][6] This includes:

o Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn.[6]

o Eye Protection: Safety goggles or a face shield are mandatory to prevent eye contact.[4]

[7]
o Lab Coat: A lab coat or gown should be worn to protect skin and clothing.[7]

e Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a fume
hood, to avoid inhalation of any vapors.[8][9]

2. Handling and Experimental Use:

o Dispensing: When transferring the chemical, avoid creating splashes or aerosols. Use
appropriate tools for transfer.

o Heating: If heating is required, be aware that esters can have high vapor pressure and may
be flammable.[7] Use a water bath for gentle heating and avoid direct flames.[7][10]

» Spill Management: In the event of a spill, immediately alert others in the vicinity. For small
spills, absorb the material with an inert absorbent and place it in a sealed container for
disposal.[8] For larger spills, evacuate the area and follow your institution's emergency
procedures.

3. Post-Handling Procedures:

» Decontamination: Clean the work area and any equipment used with an appropriate solvent
and then wash with soap and water.
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e Hand Washing: Always wash your hands thoroughly with soap and water after handling the
chemical, even if gloves were worn.[5][8]

Disposal Plan

Proper disposal of Methyl 2-acetoxybenzoate and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

o Chemical Waste: Unused or waste Methyl 2-acetoxybenzoate should be collected in a
designated, labeled, and sealed waste container. Do not mix with other waste streams
unless compatibility is confirmed.

+ Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, absorbent pads, and disposable labware, should also be disposed of as chemical
waste.

2. Disposal Method:

¢ Licensed Waste Disposal: All waste containing Methyl 2-acetoxybenzoate must be
disposed of through a licensed hazardous waste disposal company.[11] Follow all local,
state, and federal regulations for chemical waste disposal.[11]

» Container Disposal: Empty containers should be rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. Once decontaminated, the container can be disposed
of according to institutional guidelines. Never reuse empty chemical containers.[8]

By implementing these detailed operational and disposal plans, research professionals can
confidently and safely handle Methyl 2-acetoxybenzoate, fostering a culture of safety and
responsibility within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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